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Compound of Interest

3-methoxycyclobutane-1-
Compound Name:

carbaldehyde

Cat. No.: B2664896

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 1437082-14-8

This technical guide provides a comprehensive overview of 3-methoxycyclobutane-1-
carbaldehyde, a versatile chemical intermediate. The information is curated for professionals
in research and drug development, with a focus on its chemical properties, synthesis, and
potential applications.

Chemical and Physical Properties

While extensive peer-reviewed data on the physical properties of 3-methoxycyclobutane-1-
carbaldehyde is limited, information from commercial suppliers provides foundational
knowledge. The compound, with the molecular formula C6H1002 and a molecular weight of
114.14 g/mol , is noted to exist as a mixture of diastereomers.[1][2]
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Property Value Source

CAS Number 1437082-14-8 Multiple Sources
Molecular Formula C6H1002 [3]

Molecular Weight 114.14 g/mol [3]

SMILES Code O=CC1CcC(0C)C1 [3]

MDL Number MFCD28360943 [3]

Synthesis of 3-methoxycyclobutane-1-carbaldehyde

The synthesis of both trans- and cis-3-methoxycyclobutane-1-carbaldehyde has been
described in the patent literature. The general approach involves the oxidation of the
corresponding 3-methoxycyclobutylmethanol.

Experimental Protocol: Synthesis of trans-3-
methoxycyclobutane-1-carbaldehyde

A solution of trans-3-methoxycyclobutylmethanol (1.0 equivalent) in dichloromethane (DCM) is
cooled to 0°C. To this solution, Dess-Matrtin periodinane (DMP) (1.1 equivalents) is added. The
reaction mixture is stirred at 0°C for 2 hours. Following the reaction, the mixture is
concentrated, and the crude product is purified by chromatography on neutral alumina.

Experimental Protocol: Synthesis of cis-3-
methoxycyclobutane-1-carbaldehyde

A similar procedure is employed for the cis isomer, starting from cis-3-
methoxycyclobutylmethanol. The crude product obtained after concentration is often used in
subsequent steps without further purification.

Below is a generalized workflow for the synthesis.
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Caption: Generalized workflow for the synthesis of 3-methoxycyclobutane-1-carbaldehyde.

Safety and Handling

According to supplier safety data sheets, 3-methoxycyclobutane-1-carbaldehyde is classified
as a flammable liquid.[3] Standard laboratory safety protocols should be followed when
handling this compound, including the use of personal protective equipment such as gloves,
safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume hood.

Applications in Drug Discovery and Development

While specific examples of 3-methoxycyclobutane-1-carbaldehyde as a key component in a
drug candidate or its direct involvement in signaling pathways are not prevalent in publicly
accessible literature, its structural motifs are of interest to medicinal chemists. Cyclobutane
rings are used as bioisosteric replacements for other cyclic and acyclic structures to improve
physicochemical properties, metabolic stability, and target binding affinity. The aldehyde
functional group is a versatile handle for a variety of chemical transformations, making this
compound a potentially valuable building block in the synthesis of more complex molecules for
drug discovery programs.

The logical relationship for its potential application in drug discovery is outlined below.
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Caption: Logical flow from a building block to a potential drug candidate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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